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Compound of Interest

Compound Name: Covi-ox

Cat. No.: B120575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the tocopherol composition of Covi-ox®

T-70, a natural mixed tocopherol product. The information herein is intended to support

research, development, and quality control activities by providing detailed compositional data

and outlining the analytical methodologies used for its characterization.

Tocopherol Composition of Covi-ox® T-70
Covi-ox® T-70 is a concentrated form of natural mixed tocopherols derived from vegetable oils.

It is characterized by a high proportion of gamma- and delta-tocopherols, in addition to the

alpha- and beta-tocopherol isomers. The typical distribution of these tocopherols is

summarized in the table below.

Table 1: Typical Tocopherol Composition in Covi-ox® T-70

Tocopherol Isomer Typical Percentage (%)

d-alpha-Tocopherol 14%

d-beta-Tocopherol 2%

d-gamma-Tocopherol 60%

d-delta-Tocopherol 24%
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Note: As a natural product, the exact percentages may vary slightly between batches.

Analytical Methodology for Tocopherol Profiling
The quantitative determination of the different tocopherol isomers in products like Covi-ox® T-

70 is typically achieved through chromatographic techniques. High-Performance Liquid

Chromatography (HPLC) is a widely used and robust method for the separation and

quantification of these closely related compounds.[1][2] Normal-Phase HPLC (NP-HPLC) is

particularly well-suited for resolving the four tocopherol isomers.[2]

Representative Experimental Protocol: Normal-Phase
HPLC
The following is a representative protocol for the analysis of mixed tocopherols, based on

established and validated methods in the scientific literature.

2.1.1. Principle

This method utilizes a normal-phase silica column to separate the tocopherol isomers based on

their polarity. The less polar alpha-tocopherol elutes first, followed by the more polar beta-,

gamma-, and delta-tocopherols. Detection is typically performed using a fluorescence or UV-

Vis detector.

2.1.2. Materials and Reagents

Mobile Phase: A mixture of hexane and a polar solvent such as isopropanol or ethyl acetate.

The exact ratio is optimized to achieve the best separation.

Standards: Certified reference standards of alpha-, beta-, gamma-, and delta-tocopherol.

Sample Preparation: The Covi-ox® T-70 sample is accurately weighed and diluted in the

mobile phase to a suitable concentration.

2.1.3. Instrumentation

HPLC system equipped with a pump, autosampler, and column oven.

Normal-phase silica column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
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Fluorescence detector (Excitation: ~290 nm, Emission: ~330 nm) or UV-Vis detector.

2.1.4. Chromatographic Conditions

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection: Fluorescence or UV-Vis

2.1.5. Procedure

Standard Preparation: Prepare a series of standard solutions of each tocopherol isomer at

known concentrations.

Sample Preparation: Accurately weigh the Covi-ox® T-70 sample and dissolve it in a known

volume of the mobile phase.

Calibration: Inject the standard solutions into the HPLC system to generate a calibration

curve for each tocopherol isomer.

Sample Analysis: Inject the prepared sample solution into the HPLC system.

Quantification: Identify the peaks in the sample chromatogram based on the retention times

of the standards. Quantify the amount of each tocopherol by comparing the peak area to the

calibration curve.

Other analytical techniques that can be employed for tocopherol analysis include gas

chromatography (GC) and supercritical fluid chromatography (SFC).[3][4]

Logical Relationship of Tocopherols in Covi-ox® T-
70
The following diagram illustrates the composition of Covi-ox® T-70, showcasing the individual

tocopherol components that constitute the final product.
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Composition of Covi-ox® T-70

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120575#what-are-the-different-tocopherols-in-covi-
ox-t-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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